Cas no 1174718-91-2 (1-Acetylpyrrole-3-boronic Acid Pinacol Ester)
1174718-91-2 structure
Product Name:1-Acetylpyrrole-3-boronic Acid Pinacol Ester
CAS No:1174718-91-2
MF:C12H18BNO3
MW:235.087223529816
MDL:MFCD16036147
CID:1024836
PubChem ID:53217229
Update Time:2025-04-20
1-Acetylpyrrole-3-boronic Acid Pinacol Ester Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl)ethanone
- 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrol-1-yl]ethanone
- 1-ACETYLPYRROLE-3-BORONIC ACID, PINACOL ESTER
- MB14818
- DTXSID50682330
- AT16191
- CS-0173843
- MFCD16036147
- 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl]ethan-1-one
- 1174718-91-2
- BS-19305
- 1-Acetylpyrrole-3-boronic acid pinacol ester
- ETHANONE, 1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRROL-1-YL]-
- 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl)ethan-1-one
- AKOS015999314
- DB-363218
- 1-Acetylpyrrole-3-boronic Acid Pinacol Ester
-
- MDL: MFCD16036147
- Inchi: 1S/C12H18BNO3/c1-9(15)14-7-6-10(8-14)13-16-11(2,3)12(4,5)17-13/h6-8H,1-5H3
- InChI Key: FDBYQQRPZJRMTM-UHFFFAOYSA-N
- SMILES: O1B(C2C=CN(C(C)=O)C=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 235.13800
- Monoisotopic Mass: 235.1379736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 1.44740
1-Acetylpyrrole-3-boronic Acid Pinacol Ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Acetylpyrrole-3-boronic Acid Pinacol Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 211563-250mg |
1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl)ethanone |
1174718-91-2 | 95% | 250mg |
£438.00 | 2022-03-01 | |
| Fluorochem | 211563-1g |
1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl)ethanone |
1174718-91-2 | 95% | 1g |
£938.00 | 2022-03-01 | |
| Alichem | A109008161-250mg |
1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl)ethanone |
1174718-91-2 | 95% | 250mg |
$540.75 | 2023-09-04 | |
| Alichem | A109008161-1g |
1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl)ethanone |
1174718-91-2 | 95% | 1g |
$1102.50 | 2023-09-04 | |
| TRC | A187658-25mg |
1-Acetylpyrrole-3-boronic Acid Pinacol Ester |
1174718-91-2 | 25mg |
$ 150.00 | 2023-04-19 | ||
| TRC | A187658-50mg |
1-Acetylpyrrole-3-boronic Acid Pinacol Ester |
1174718-91-2 | 50mg |
$ 236.00 | 2023-04-19 | ||
| TRC | A187658-100mg |
1-Acetylpyrrole-3-boronic Acid Pinacol Ester |
1174718-91-2 | 100mg |
$ 362.00 | 2023-04-19 | ||
| TRC | A187658-250mg |
1-Acetylpyrrole-3-boronic Acid Pinacol Ester |
1174718-91-2 | 250mg |
$ 649.00 | 2023-04-19 | ||
| abcr | AB273869-250 mg |
1-Acetylpyrrole-3-boronic acid, pinacol ester, 96%; . |
1174718-91-2 | 96% | 250mg |
€784.90 | 2023-04-26 | |
| abcr | AB273869-1 g |
1-Acetylpyrrole-3-boronic acid, pinacol ester, 96%; . |
1174718-91-2 | 96% | 1g |
€1,522.50 | 2022-06-11 |
1-Acetylpyrrole-3-boronic Acid Pinacol Ester Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
1174718-91-2 (1-Acetylpyrrole-3-boronic Acid Pinacol Ester) Related Products
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- 2223030-00-8(1-(Ethyl-d5)-pyrrole-3-boronic acid pinacol ester)
- 1256360-05-0(1-(Methoxycarbonyl)pyrrole-3-boronic acid, pinacol ester)
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- 1256360-12-9(1-Benzoylpyrrole-3-boronic acid, pinacol ester)
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- 953040-54-5(1-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)
- 2223029-27-2(N-(2-Acetoxyethyl)-1H-pyrrole-4-boronic acid pinacol ester)
- 2223040-61-5(1-isobutyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole)
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